Cas no 144194-95-6 (1H-Pyrrole-2-carboxylicacid, 5-(cyanomethyl)-, methyl ester)
144194-95-6 structure
Product Name:1H-Pyrrole-2-carboxylicacid, 5-(cyanomethyl)-, methyl ester
CAS No:144194-95-6
MF:C8H8N2O2
MW:164.161321640015
CID:108663
PubChem ID:10080706
Update Time:2025-04-18
1H-Pyrrole-2-carboxylicacid, 5-(cyanomethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-2-carboxylicacid, 5-(cyanomethyl)-, methyl ester
- 144194-95-6
- 1H-Pyrrole-2-carboxylicacid,5-(cyanomethyl)-,methylester(9CI)
- Methyl 5-(cyanomethyl)-1H-pyrrole-2-carboxylate
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- Inchi: 1S/C8H8N2O2/c1-12-8(11)7-3-2-6(10-7)4-5-9/h2-3,10H,4H2,1H3
- InChI Key: LGNMUDKJMWFZQG-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC=C(CC#N)N1)=O
Computed Properties
- Exact Mass: 164.058577502g/mol
- Monoisotopic Mass: 164.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 65.9Ų
1H-Pyrrole-2-carboxylicacid, 5-(cyanomethyl)-, methyl ester Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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